Cas no 457059-39-1 (Ethyl (betaS)-beta-amino-2-pyridinepropanoate)

• Product Name: Ethyl (betaS)-beta-amino-2-pyridinepropanoate
• CAS No: 457059-39-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6187668
• PubChem ID: 29059805
• Update Time: 2025-07-27

Ethyl (betaS)-beta-amino-2-pyridinepropanoate Chemical and Physical Properties

Names and Identifiers

• 457059-39-1
• Ethyl (betaS)-beta-amino-2-pyridinepropanoate
• ethyl (3S)-3-amino-3-(pyridin-2-yl)propanoate
• EN300-4211088
• DTXSID801279339

• Inchi： 1S/C10H14N2O2/c1-2-14-10(13)7-8(11)9-5-3-4-6-12-9/h3-6,8H,2,7,11H2,1H3/t8-/m0/s1
• InChI Key： USADZNHVKXZURN-QMMMGPOBSA-N
• SMILES： O(CC)C(C[C@@H](C1C=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl (betaS)-beta-amino-2-pyridinepropanoate

Ethyl (betaS)-beta-amino-2-pyridinepropanoate (CAS No. 457059-39-1): A Comprehensive Overview

Ethyl (betaS)-beta-amino-2-pyridinepropanoate, identified by its CAS number 457059-39-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic biology. The presence of both pyridine and amino acid-like functionalities makes it a versatile building block for the synthesis of more complex molecules.

The compound's structure consists of a pyridine ring substituted at the 2-position with an ethyl ester group, and a beta-amino acid moiety linked to the pyridine core. This configuration endows it with properties that are highly relevant to modern medicinal chemistry. Specifically, the beta-amino group provides a site for further functionalization, while the pyridine ring offers opportunities for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many bioactive natural products and synthetic drugs. Ethyl (betaS)-beta-amino-2-pyridinepropanoate is no exception, and its potential as a precursor in the synthesis of novel therapeutic agents is being actively explored.

One of the most compelling aspects of Ethyl (betaS)-beta-amino-2-pyridinepropanoate is its utility as a chiral building block. The (betaS) configuration of the amino group introduces steric and electronic differences that can significantly influence the biological activity of derived compounds. This feature is particularly important in the design of enantiomerically pure drugs, where subtle differences in molecular structure can lead to vastly different pharmacological outcomes.

Recent studies have highlighted the importance of beta-amino acids in drug discovery. These molecules often serve as key intermediates in the synthesis of peptidomimetics and other bioactive peptides. Ethyl (betaS)-beta-amino-2-pyridinepropanoate, with its combined pyridine and beta-amino acid functionalities, represents an attractive scaffold for such applications. Its ability to mimic natural amino acids while incorporating additional chemical diversity makes it a valuable tool for medicinal chemists.

The synthesis of Ethyl (betaS)-beta-amino-2-pyridinepropanoate involves several key steps that highlight its complexity and synthetic appeal. The process typically begins with the functionalization of a pyridine precursor, followed by the introduction of the beta-amino acid moiety via stereoselective methods. The use of chiral auxiliaries or catalysts ensures the retention or inversion of stereochemistry at the crucial stereocenter.

Advances in synthetic methodologies have enabled more efficient and scalable production of Ethyl (betaS)-beta-amino-2-pyridinepropanoate. Techniques such as transition metal-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in achieving high yields and enantiopurity. These improvements are crucial for ensuring that subsequent applications in drug development are both feasible and economically viable.

The potential applications of Ethyl (betaS)-beta-amino-2-pyridinepropanoate extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and agrochemicals. For instance, derivatives of this compound could be explored as ligands for metal-organic frameworks or as intermediates in the synthesis of novel pesticides.

In conclusion, Ethyl (betaS)-beta-amino-2-pyridinepropanoate (CAS No. 457059-39-1) is a multifaceted compound with significant potential in various scientific domains. Its combination of pyridine and beta-amino acid functionalities provides a rich platform for synthetic exploration and biological investigation. As research continues to uncover new applications for this molecule, its importance in modern chemistry is likely to grow even further.